Cas no 68367-52-2 (Sorbinil)

• Product Name: Sorbinil
• CAS No: 68367-52-2
• MF: C₁₁H₉FN₂O₃
• MW: 236.199166059494
• MDL: MFCD00867380
• CID: 833203
• PubChem ID: 329824587
• Update Time: 2025-04-19

Sorbinil Chemical and Physical Properties

Names and Identifiers

• CP 45,634
• SORBINIL
• Spiro [4H-1-benzopyran-4,4'-imidazolidine]-2',5'-dione, 6-fluoro-2,3-dihydro-, (4S)-
• (4S)-6-fluoro-2,3-dihydro-2'H,5'H-spiro[chromene-4,4'-imidazolidine]-2',5'-dione
• (S)-6-Fluorospiro(chroman-4,4'-imidazolidine)-2',5'-dione
• 6-fluoro-2,3-dihydro-2'H,5'H-spiro[chromene-4,4'-imidazolidine]-2',5'-dione
• NSC 355082
• Sorbinil [USAN:INN:BAN]
• Sorbinilo
• Sorbinilo [Spanish]
• Sorbinilum
• Sorbinilum [Latin]
• Spiro(4H-1-benzopyran-4,4'-imidazolidine)-2',5'-dione, 6-fluoro-2,3-dihydro-, (S)-
• UNII-G4186B906P
• (+)-(4S)-6-Fluorospiro[chroman-4,4′-imidazolidine]-2′,5′-dione
• (4S)-6-Fluoro-2,3-dihydro-spiro[4H-1-benzopyran-4,4′-imidazolidine]-2′,5′-dione
• (S)-(+)-Sorbinil
• (+)-Sorbinil
• (S)-6-Fluoro-2,3-dihydrospiro[4H-1-benzopyran-4,4'-imidazolidine]-2',5'-dione
• (4S)-6-Fluoro-2,3-dihydrospiro[4H-1-benzopyran-4,4'-imidazolidine]-2',5'-dione
• CP 45634
• starbld0009657
• HMS3260F11
• (S)(+)-6-fluoro-spiro-[chroman-4,4'-imidazolidine]-2',5'-dione
• (4S)-6-fluorospiro[2,3-dihydrochromene-4,5'-imidazolidine]-2',4'-dione
• HY-50289
• Tox21_111679_1
• AKOS000280386
• 112420-09-4
• (S)-6-fluorospiro[chromane-4,4'-imidazolidine]-2',5'-dione
• SORBINIL [WHO-DD]
• NCGC00159452-05
• SORBINIL [MI]
• NS00068081
• MS-23366
• CS-0002274
• SORBINIL [USAN]
• MFCD00867380
• BDBM16312
• (4S)-6-Fluoro-2,3-dihydro-spiro[4H-1-benzopyran-4,4'-imidazolidine]-2',5'-dione
• MLS003171137
• NSC355082
• NCGC00159452-03
• SORBINIL [MART.]
• CP-45634
• Sorbinil (USAN/INN)
• Q1259458
• CP-45,634
• SBI
• Tox21_500185
• LXANPKRCLVQAOG-NSHDSACASA-N
• cp45634
• CAS-68367-52-2
• Sorbinil, >=98% (HPLC)
• CHEBI:102029
• (+)-(4S)-6-Fluorospiro[chroman-4,4'-imidazolidine]-2',5'-dione
• SORBINIL [INN]
• D05893
• NSC-355082
• CHEMBL266497
• .beta.-L-Gulopyranose, 1,6-anhydro-2,3-O-(phenylmethylene)-, (S)-
• NCGC00260870-01
• G4186B906P
• CCG-221489
• DTXSID0023587
• DTXCID503587
• 68367-52-2
• DB02712
• GTPL7415
• (4S)-6-fluoro-2,3-dihydrospiro[1-benzopyran-4,4''-imidazolidine]-2'',5''-dione
• (4S)-6-fluorospiro[chroman-4,5'-imidazolidine]-2',4'-dione
• Tox21_111679
• SCHEMBL48877
• (4S)-6-fluoro-2,3-dihydrospiro[1-benzopyran-4,4'-imidazolidine]-2',5'-dione
• NCGC00159452-02
• G12752
• DA-58007
• Sorbinil

• MDL： MFCD00867380
• Inchi： 1S/C11H9FN2O3/c12-6-1-2-8-7(5-6)11(3-4-17-8)9(15)13-10(16)14-11/h1-2,5H,3-4H2,(H2,13,14,15,16)/t11-/m0/s1
• InChI Key： LXANPKRCLVQAOG-NSHDSACASA-N
• SMILES： FC1C=CC2=C(C=1)[C@]1(C(NC(N1)=O)=O)CCO2

Computed Properties

• Exact Mass: 236.05977
• Monoisotopic Mass: 236.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.52
• Melting Point: 241-243°
• Solubility: DMSO: ≥20mg/mL
• PSA: 67.43
• Specific Rotation: D25 +54.0° (c = 1 in methanol)
• Optical Activity: [α]/D +50 to +60°, c = 1 in methanol

Sorbinil Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones